Cas no 38339-11-6 (Clenproperol)

• Product Name: Clenproperol
• CAS No: 38339-11-6
• MF: C₁₁H₁₆Cl₂N₂O
• MW: 263.1635
• MDL: MFCD01657524
• CID: 923396
• PubChem ID: 329754344
• Update Time: 2025-05-19

Clenproperol Chemical and Physical Properties

Names and Identifiers

• Clenproperol
• 1-(4-AMINO-3,5-DICHLORO-PHENYL)-2-ISOPROPYLAMINO-ETHANOL(CLENPROPEROL)
• Clenproperol hydrochloride
• Clenproperol VETRANAL
• 1-(4-Amino-3,5-dichloro-)-2-isopropylaminoethanol
• 1-(4-Amino-3,5-Dichlorphenyl)-2-iso-Propylaminoethanol
• Clenproperol 10 μg
• Clenproperol-d7
• 1-(4-amino-3,5-dichlorophenyl)-2-(propan-2-ylamino)ethanol
• 1-(4-amino-3,5-dichlorophenyl)-2-(1,1,1,2,3,3,3-heptadeuteriopropan-2-ylamino)ethanol
• 4-Amino-3,5-dichloro-alpha-(((1-methylethyl)amino)methyl)benzenemethanol
• Benzenemethanol, 4-amino-3,5-dichloro-alpha-(((1-methylethyl)amino)methyl)-
• BCP24094
• BDBM50421731
• Benzenemethanol,4-amino-3,5-dichloro-
• 1ST1318
• Clenproperol 100 microg/mL in Acetonitrile
• DTXSID40959265
• Clenproperol, VETRANAL(TM), analytical standard
• SCHEMBL11188716
• AKOS030242033
• 38339-11-6
• BRN 2376535
• 1-(4-AMINO-3,5-DICHLORO-PHENYL)-2-ISOPROPYLAMINO-ETHANOL
• Benzenemethanol, 4-amino-3,5-dichloro-.alpha.-[[(1-methylethyl)amino]methyl]-
• 4-Amino-3,5-dichloro-.alpha.-[(isopropylamino)methyl]benzyl alcohol
• HY-100699
• DA-51958
• CS-0019989
• CHEMBL1159713
• D6-clenproperol
• 1-(4-Amino-3,5-dichlorophenyl)-2-[(propan-2-yl)amino]ethan-1-ol
• NAB-277;NAB 277;NAB277
• NS00008192
• 4-Amino-3,5-dichloro-alpha-((isopropylamino)methyl)benzyl alcohol

• MDL： MFCD01657524
• Inchi： 1S/C11H16Cl2N2O/c1-6(2)15-5-10(16)7-3-8(12)11(14)9(13)4-7/h3-4,6,10,15-16H,5,14H2,1-2H3
• InChI Key： JXUDZCJTCKCTQK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C([H])=C(C=1[H])C([H])(C([H])([H])N([H])C([H])(C([H])([H])[H])C([H])([H])[H])O[H])Cl)N([H])[H]
• BRN： 2376535

Computed Properties

• Exact Mass: 262.06400
• Monoisotopic Mass: 262.0639685 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 263.16
• XLogP3: 2
• Topological Polar Surface Area: 58.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 110-113°C
• Boiling Point: 399.2±37.0 °C at 760 mmHg
• Flash Point: 195.2±26.5 °C
• PSA: 58.28000
• LogP: 3.57910
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Clenproperol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• RTECS：DA4726900
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Other Chemical Reagents

Additional information on Clenproperol

Clenproperol: A Comprehensive Overview

Clenproperol, also known by its CAS number 38339-11-6, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is classified as a beta-agonist, a class of drugs that stimulate the beta-adrenergic receptors. These receptors are found in various tissues, including the lungs, heart, and muscles, and their activation can lead to a range of physiological effects.

Clenproperol has been extensively studied for its role in improving respiratory function. Research indicates that it can enhance airflow in the lungs, making it particularly useful for individuals with respiratory conditions such as asthma or chronic obstructive pulmonary disease (COPD). The compound achieves this by relaxing the smooth muscles surrounding the airways, thereby reducing airway resistance and improving breathing efficiency.

One of the most recent studies on Clenproperol involves its use in combination therapies for respiratory diseases. Scientists have found that when administered alongside corticosteroids, Clenproperol can significantly reduce inflammation and improve lung function in patients with moderate to severe asthma. This dual approach not only enhances the therapeutic effect but also minimizes the risk of side effects associated with higher doses of corticosteroids.

Another area of interest for Clenproperol is its potential application in sports medicine. Due to its ability to increase oxygen uptake and improve endurance, athletes have shown interest in using this compound as a performance-enhancing drug. However, regulatory bodies have expressed concern over its misuse and have implemented strict guidelines to prevent its unauthorized use in competitive sports.

The synthesis and chemical structure of Clenproperol are also subjects of ongoing research. Chemists have developed novel synthesis pathways that improve the efficiency and cost-effectiveness of producing this compound. These advancements are crucial for scaling up production to meet the growing demand from both medical and non-medical sectors.

Recent breakthroughs in pharmacokinetics have provided deeper insights into how Clenproperol is absorbed, distributed, metabolized, and excreted by the body. These findings are essential for optimizing dosing regimens and ensuring patient safety. For instance, studies have revealed that Clenproperol has a relatively short half-life, necessitating frequent administration to maintain therapeutic levels.

In terms of safety profile, Clenproperol is generally well-tolerated when used within recommended dosage ranges. However, side effects such as tremors, palpitations, and muscle cramps have been reported in some cases. Long-term use may also lead to tolerance development, where the body becomes less responsive to the drug's effects over time.

Looking ahead, researchers are exploring the potential of Clenproperol in treating other conditions beyond respiratory diseases. For example, preliminary studies suggest that it may have anti-inflammatory properties that could be beneficial in managing autoimmune disorders. Additionally, its ability to enhance muscle performance is being investigated for its potential role in rehabilitation therapies for patients recovering from injuries or surgeries.

The global market for Clenproperol is experiencing steady growth due to increasing awareness of its benefits and expanding research into new applications. Key players in the pharmaceutical industry are investing heavily in R&D to develop formulations that offer improved efficacy and convenience for patients.

In conclusion, Clenproperol (CAS No. 38339-11-6) is a versatile compound with a wide range of applications across various fields. Its effectiveness in treating respiratory conditions, enhancing athletic performance, and potential use in other therapeutic areas underscores its importance in modern medicine. As research continues to uncover new insights into its mechanisms and applications, Clenproperol is poised to play an even greater role in improving human health and well-being.